2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide

• IUPAC Name: 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide
• InChI: InChI=1S/C11H17NO2/c1-7(2)6-12-11(13)10-5-8(3)14-9(10)4/h5,7H,6H2,1-4H3,(H,12,13)
• InChI Key: GPGWXTYZJKEPLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCC(C)C
• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol

Description

2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide, also known as DMF, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. DMF is a furan derivative that is synthesized through a multistep process involving various chemical reactions.

Mechanism of Action

The exact mechanism of action of 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide is not fully understood, but it is believed to involve the activation of the transcription factor nuclear factor erythroid 2-related factor 2 (Nrf2). Nrf2 is a key regulator of the antioxidant response pathway, and its activation by 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide leads to the upregulation of antioxidant enzymes and the suppression of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide has been shown to have a range of biochemical and physiological effects, including the upregulation of antioxidant enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1), the suppression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), and the inhibition of T-cell proliferation. 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide has also been shown to have neuroprotective effects in animal models of multiple sclerosis.

Advantages and Limitations for Lab Experiments

2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide has several advantages as a therapeutic agent, including its relatively low toxicity and its ability to modulate multiple pathways involved in disease pathogenesis. However, 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide also has some limitations for lab experiments, including its instability in aqueous solutions and its potential to form reactive metabolites.

Future Directions

There are several future directions for the study of 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide, including the development of more stable analogs with improved pharmacological properties, the investigation of 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide's effects on other disease conditions such as Alzheimer's disease and Parkinson's disease, and the exploration of 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide's potential as a neuroprotective agent in traumatic brain injury. Additionally, further studies are needed to elucidate the exact mechanism of action of 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide and to optimize its dosing and administration regimens for clinical use.
Conclusion:
In conclusion, 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide is a furan derivative that has gained significant attention in the scientific community due to its potential as a therapeutic agent. 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide has been extensively studied for its anti-inflammatory, immunomodulatory, and antioxidant effects, and has shown promise as a treatment for various disease conditions. Further research is needed to fully understand the mechanism of action of 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide and to optimize its dosing and administration regimens for clinical use.

Synthesis Methods

The synthesis of 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide involves a multistep process that includes the reaction of furfural with acetone to form 2,5-dimethylfuran. This intermediate is then reacted with isobutylamine to form the final product, 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide. The synthesis of 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide is a complex process that requires careful control of reaction conditions and purification steps to obtain a high yield of the final product.

Scientific Research Applications

2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide has been extensively studied for its potential as a therapeutic agent in various disease conditions, including multiple sclerosis, psoriasis, and inflammatory bowel disease. 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide has been shown to have anti-inflammatory and immunomodulatory effects, which make it a promising candidate for the treatment of these diseases. 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide has also been investigated for its potential as an antioxidant and anticancer agent.